Cas no 91569-57-2 (4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)-)

• Product name: 4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)-
• CAS No: 91569-57-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD11557830
• CID: 799907
• PubChem ID: 28275774

4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)-
• 3-methyl-5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylicacid,3-methyl-5-p-tolyl-(7CI)
• SCHEMBL15280716
• 3-Methyl-5-(p-tolyl)isoxazole-4-carboxylic acid
• 91569-57-2
• CS-0325883
• AKOS005136562
• MFCD11557830
• 3-Methyl-5-(4-methylphenyl)-4-isoxazolecarboxylic acid
• 3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid
• DTXSID00651197
• 3-Methyl-5-(p-tolyl)isoxazole-4-carboxylicacid
• AS-5262

• MDL： MFCD11557830
• Inchi： InChI=1S/C12H11NO3/c1-7-3-5-9(6-4-7)11-10(12(14)15)8(2)13-16-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： HAIMCHXZWFJELA-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C(C(=NO2)C)C(=O)O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes